Cas no 871504-58-4 (Bicyclo[3.1.1]heptan-2-ol, 3-amino-6,6-dimethyl-, (1R,2S,3R,5R)-)

• Product Name: Bicyclo[3.1.1]heptan-2-ol, 3-amino-6,6-dimethyl-, (1R,2S,3R,5R)-
• CAS No: 871504-58-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 1864752
• PubChem ID: 170901086
• Update Time: 2025-04-21

Bicyclo[3.1.1]heptan-2-ol, 3-amino-6,6-dimethyl-, (1R,2S,3R,5R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-2-ol, 3-amino-6,6-dimethyl-, (1R,2S,3R,5R)-
• (1R,2R,3S,5R)-3-Amino-6,6-dimethylbicyclo[3.1.1]heptan-2-ol
• 871504-58-4

• Inchi： 1S/C9H17NO/c1-9(2)5-3-6(9)8(11)7(10)4-5/h5-8,11H,3-4,10H2,1-2H3/t5-,6+,7+,8-/m1/s1
• InChI Key： WPYOTZNJWHTANI-VGRMVHKJSA-N
• SMILES： O[C@H]1[C@H](C[C@H]2C[C@@H]1C2(C)C)N

Computed Properties

• Exact Mass: 155.131014166Da
• Monoisotopic Mass: 155.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų